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Compound Name: trans-2,5-Dimethylpiperazine

Cat. No.: B131708 Get Quote

Authored by a Senior Application Scientist
Foreword: This document provides a comprehensive technical overview of trans-2,5-
Dimethylpiperazine, a key heterocyclic compound in modern organic synthesis and

pharmaceutical development. Designed for researchers, scientists, and drug development

professionals, this guide moves beyond simple data recitation. It delves into the causality

behind its synthetic utility, its stereochemical nuances, and its practical application, grounding

all claims in verifiable, authoritative sources.

Core Molecular Profile and Physicochemical
Properties
trans-2,5-Dimethylpiperazine is a cyclic diamine characterized by a six-membered piperazine

ring substituted with two methyl groups in a trans configuration.[1] This specific stereochemistry

is fundamental to its utility as a chiral building block and scaffold in the synthesis of complex,

biologically active molecules.[2][3] Its molecular formula is C₆H₁₄N₂.[2]

The piperazine ring in the trans isomer predominantly adopts a stable chair conformation, with

the two methyl substituents occupying equatorial positions to minimize steric hindrance.[4][5]

This defined three-dimensional structure is crucial for its role in stereoselective synthesis.

Diagram 1: Chemical Structure of trans-2,5-Dimethylpiperazine
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Caption: Synthesis and purification pathway for trans-2,5-Dimethylpiperazine.

Experimental Protocol: Synthesis via Catalytic Cyclization

This protocol is a representative example based on established industrial methods.

[6]CAUTION: This procedure involves high pressures, high temperatures, and flammable

hydrogen gas. It must be performed by trained personnel in a suitable high-pressure laboratory.

Catalyst Preparation: Activate Raney nickel catalyst according to standard laboratory

procedures.

Reactor Charging: In a high-pressure autoclave, charge 2-aminopropanol-1 and the

activated Raney nickel catalyst. The typical catalyst loading is 5-10% by weight of the

reactant.
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Reaction Conditions: Seal the autoclave, purge with nitrogen, and then pressurize with

hydrogen to approximately 750-2,000 psi.

Heating: Begin stirring and heat the reactor to a temperature between 140 °C and 220 °C.

The reaction is typically run for 4 to 8 hours.

Work-up: After the reaction period, cool the autoclave to room temperature and carefully vent

the hydrogen pressure.

Isolation: Recover the crude product mixture of 2,5-dimethylpiperazine isomers.

Purification: Dissolve the crude product in a minimal amount of hot acetone. Allow the

solution to cool slowly to induce crystallization. The trans isomer, being less soluble, will

preferentially crystallize.

Final Product: Collect the crystals by filtration, wash with cold acetone, and dry under

vacuum to yield pure trans-2,5-dimethylpiperazine. A yield of over 70% of the trans-isomer

from the crude mixture can be achieved. [6]

Applications in Medicinal Chemistry and Drug
Development
The piperazine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous

FDA-approved drugs. [7]trans-2,5-Dimethylpiperazine serves as a C-alkyl substituted variant,

offering several advantages in drug design:

Stereochemical Control: The fixed trans configuration provides a rigid, well-defined three-

dimensional orientation for pendant functional groups, which is critical for precise interactions

with biological targets like enzymes and receptors. [8]* Improved Pharmacokinetics: The

methyl groups can enhance metabolic stability by sterically hindering sites prone to

enzymatic degradation. They also increase lipophilicity (LogP ≈ 0.61), which can improve

membrane permeability and oral bioavailability. [2]* Versatile Synthetic Handle: The two

secondary amine nitrogens can be readily functionalized via reactions such as N-alkylation,

N-acylation, and reductive amination, allowing for the facile construction of diverse chemical

libraries for screening. [1] It is a documented building block in the preparation of various
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biologically active compounds, including opioid receptor ligands. [2][3][9]Its structural core is

integral to creating molecules that can modulate complex biological systems.

Diagram 3: Role as a Scaffold in Library Synthesis
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Caption: Use of trans-2,5-Dimethylpiperazine as a core scaffold for generating diverse

molecules.

Safety, Handling, and Storage
trans-2,5-Dimethylpiperazine is a hazardous chemical that requires strict safety protocols. It

is classified as a flammable solid, is toxic in contact with skin, and causes severe skin burns

and eye damage. [10][11] Data Presentation: GHS Hazard Information
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Pictogram(s) Signal Word Hazard Statements

🔥, 💀, corrosive Danger

H228: Flammable solid. [10]

[12]H311: Toxic in contact with

skin. [10][12]H314 / H315 /

H319: Causes severe skin

burns and eye damage /

Causes skin irritation / Causes

serious eye irritation. [10][11]

[13]

Mandatory Safety and Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, a face shield, and flame-retardant lab clothing. [11][13]A NIOSH-approved

respirator with appropriate cartridges is necessary if dusts are generated. [11]* Engineering

Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood. [14]

[11]Eyewash stations and safety showers must be readily accessible. [11]* Handling: Keep

away from heat, sparks, open flames, and other ignition sources. [14]Use non-sparking tools

and explosion-proof equipment. [14][11]Ground and bond containers during transfer.

[12]Avoid generating dust. The compound is air and light sensitive and may be hygroscopic.

[14][10]* Storage: Store in a tightly closed container under an inert atmosphere (e.g.,

nitrogen or argon). [3][10]Keep in a cool, dry, dark, and well-ventilated place designated as a

flammables area. [2][3][14]* Incompatibilities: Avoid contact with strong oxidizing agents and

strong acids. [11][15]

Conclusion
trans-2,5-Dimethylpiperazine (CAS 2815-34-1) is
more than a simple heterocyclic compound; it is
a powerful tool in the arsenal of synthetic and
medicinal chemists. Its well-defined
stereochemistry, robust physicochemical
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properties, and versatile reactivity make it an
invaluable scaffold for the rational design of
novel therapeutics. A thorough understanding of
its synthesis, handling requirements, and
chemical behavior is paramount for leveraging
its full potential in research and development,
ultimately contributing to the advancement of
drug discovery. [19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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